2,5-Dimethyl-4-[2-(4-nitrophenoxy)ethyl]-1,3-oxazole

• CAS No.: 103788-67-6
• Molecular Formula: C13H14N2O4
• Molecular Weight: 262.26 g/mol
• IUPAC Name: 2,5-dimethyl-4-[2-(4-nitrophenoxy)ethyl]-1,3-oxazole
• InChI: InChI=1S/C13H14N2O4/c1-9-13(14-10(2)19-9)7-8-18-12-5-3-11(4-6-12)15(16)17/h3-6H,7-8H2,1-2H3
• InChI Key: MVCMYVMDPKKJSG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(O1)C)CCOC2=CC=C(C=C2)[N+](=O)[O-]

Description

2,5-Dimethyl-4-[2-(4-nitrophenoxy)ethyl]-1,3-oxazole is a useful research compound. Its molecular formula is C13H14N2O4 and its molecular weight is 262.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-(2,5-Dimethyl-4-oxazolyl)ethanol (17.0 g) and 4-fluoronitrobenzene (17.0 g) were dissolved in N,N-dimethylformamide (150 ml), and 60% sodium hydride in oil (6.0 g) was added dropwise to the solution under vigorous stirring. After stirring at room temperature for 1 hour, the reaction mixture was poured into water (1 l) and the crystals which separated out were collected by filtration and recrystallized from ethyl acetate-hexane to give 4-[2-(2,5-dimethyl-4-oxazolyl)ethoxy]nitrobenzene (27.5 g. 87.0%). Colorless columns, m.p. 97°-98° C. Elemental analysis for C13H14N2O4, Calcd.: C, 59.94; H, 5.38; N, 10.68. Found: C, 59.72; H, 5.44; N, 10.63.